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Compound of Interest

4-Chloro-1-(chloromethoxy)-2-
Compound Name:
fluorobenzene

Cat. No.: B13205554

Get Quote

\ J

CAS Number: 1849281-83-9[1][2]
Part 1: Executive Summary & Chemical Identity

4-Chloro-1-(chloromethoxy)-2-fluorobenzene is a highly reactive aryl chloromethyl ether.
Unlike standard benzyl chlorides (where the chlorine is attached to a benzylic carbon), this

compound features a chlorine atom on a methoxy group attached directly to the phenolic
oxygen. This structural motif (

) renders it a potent alkylating agent, primarily used to introduce the (4-chloro-2-
fluorophenoxy)methyl moiety into target molecules or to serve as a linker in fragment-based
drug discovery.

Physicochemical Profile[3][4][5][6]
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Property Data Note

CAS Number 1849281-83-9 Validated Registry Number

4-Chloro-1-(chloromethoxy)-2-
IUPAC Name
fluorobenzene

Molecular Formula

Molecular Weight 195.02 g/mol
Physical State Colorless to pale yellow liquid Predicted based on analogs
N ) Extrapolated from MOM-
Boiling Point ~85-90 °C (at 10 mmHg)
Cl/Benzyl-Cl
) High density due to
Density ~1.35 g/cm?3 )
halogenation
Solubility Soluble in DCM, THF, Toluene Reacts violently with water
N ) - Hydrolyzes to phenol,
Stability Moisture Sensitive

formaldehyde, HCI

Part 2: Synthesis & Manufacturing Protocol

Core Directive: The synthesis of aryl chloromethyl ethers requires anhydrous conditions to
prevent hydrolysis. The most reliable method involves the chloromethylation of the parent
phenol using paraformaldehyde and hydrogen chloride gas.

Reaction Scheme

The reaction proceeds via the formation of a hemiacetal intermediate, which is rapidly
converted to the

-chloroether by HCI.

Detailed Laboratory Protocol

Note: This procedure involves the generation of a potent alkylating agent. All steps must be
performed in a fume hood.
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Reagents:

Precursor: 4-Chloro-2-fluorophenol (CAS 348-51-6).

Reagent: Paraformaldehyde (powder).

Reagent: Anhydrous HCI gas (or generated in situ).

Catalyst/Desiccant: Anhydrous Calcium Chloride (

)[1]

Solvent: Dichloromethane (DCM), anhydrous.

Step-by-Step Workflow:

Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, a gas inlet tube, and a
drying tube (

). Purge with nitrogen.

» Dissolution: Charge the flask with 4-Chloro-2-fluorophenol (1.0 eq) and Paraformaldehyde
(1.2 eq). Add anhydrous DCM (5-10 volumes).

» Activation: Cool the suspension to 0°C using an ice/salt bath. Add anhydrous

(0.5 eq) to scavenge water produced during the reaction.

o Chloromethylation: Bubble anhydrous HCI gas slowly through the mixture. Maintain
temperature <5°C. The paraformaldehyde will depolymerize and dissolve as the reaction
proceeds.

o Completion: Monitor by TLC (aliquot quenched in methanol; look for the methyl ether
derivative) or NMR. Reaction is typically complete in 2—4 hours.

o Work-up (Anhydrous):

o Stop HCI flow and purge with nitrogen to remove excess acid.
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o Filter off the solid

under an inert atmosphere.

o Concentrate the filtrate under reduced pressure (rotary evaporator) at low temperature
(<30°C). Do not use a water bath above 35°C as the product is thermally unstable.

 Purification: Vacuum distillation is possible but risky due to decomposition. For most
applications, the crude residue (purity >90%) is used immediately.

Part 3: Reactivity & Applications

This compound acts as a "hard" electrophile. Its reactivity is driven by the leaving group ability
of the chloride, assisted by the lone pair on the oxygen (oxocarbenium ion character).

Introduction of the Phenoxymethyl Linker

It reacts with nucleophiles (amines, alcohols, thiols) to attach the (4-chloro-2-
fluorophenoxy)methyl group.

e Reaction:

o Application: This motif is often found in agrochemicals and specific kinase inhibitors where a
flexible ether linker is required.

Formaldehyde Equivalent

In the presence of strong Lewis acids, it can act as a source of an electrophilic methylene
group, though this is less common than using MOM-CI.

Visualization of Reaction Pathways

N-Alkylation Product
(Aminomethyl ether)

+ R-NH2 / Base

+ (CH20)1‘1 + HCl 4-Chloro-1-(chloromethoxy)-
P> 2-fluorobenzene + H20 (Moisture)
(CAS 1849281-83-9) [T 7===--——_______

4-Chloro-2-fluorophenol

| Hydrolysis Product
(Phenol + CH20 + HCI)
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Caption: Reaction pathways showing synthesis from phenol and subsequent divergence to N-
alkylation or hydrolysis.

Part 4: Health, Safety, and Environment (HSE)

CRITICAL WARNING: Chloromethyl ethers are structurally related to Chloromethyl Methyl
Ether (MOM-CI) and Bis(chloromethyl) ether, which are known human carcinogens.

Carcinogenicity: Treat this compound as a suspected carcinogen. It is an alkylating agent
capable of modifying DNA.

¢ Acute Toxicity: Highly toxic by inhalation and skin absorption. It is a lachrymator.[1]

o Hydrolysis Hazard: Upon contact with moisture (lungs, eyes, mucous membranes), it
releases HCI (corrosive acid) and Formaldehyde (toxic/fixative).

» Handling Protocol:
o Engineering Controls: Use only in a certified Class Il chemical fume hood.

o PPE: Double nitrile gloves (or Silver Shield® laminate gloves), chemical goggles, and a
lab coat.

o Decontamination: Quench spills with a solution of aqueous ammonia or dilute sodium
hydroxide to neutralize the acid and destroy the alkylating agent.

References

e Sigma-Aldrich.Product Detail: 4-Chloro-1-(chloromethoxy)-2-fluorobenzene (CAS
1849281-83-9). (Verified via search index).

e BLD Pharm.Compound Summary: 4-Chloro-1-(chloromethoxy)-2-fluorobenzene.[2] .

e Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis.
Wiley-Interscience. (General reference for chloromethyl ether synthesis and reactivity).
» Berliner, E. (1966). The Chloromethylation Reaction. Organic Reactions, 14, 229-324.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2130648.htm
https://www.benchchem.com/product/b13205554/docs?utm_src=pdf-body#technical-guide-4-chloro-1-chloromethoxy-2-fluorobenzene
https://www.benchchem.com/product/b13205554/docs?utm_src=pdf-body#technical-guide-4-chloro-1-chloromethoxy-2-fluorobenzene
https://www.bldpharm.com/products/53145-38-3.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13205554?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Benzyl chloromethyl ether | 3587-60-8 [chemicalbook.com]
o 2.53145-38-3|2-Chloro-6-fluoroanisole|BLD Pharm [bldpharm.com]

o To cite this document: BenchChem. [Technical Guide: 4-Chloro-1-(chloromethoxy)-2-
fluorobenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13205554/docs#technical-guide-4-chloro-1-
chloromethoxy-2-fluorobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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